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Compound of Interest

Compound Name: 2-Cyclohexen-1-OL

Cat. No.: B1581600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 2-Cyclohexen-1-ol (CAS No. 822-67-3), including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans. The following guidance is

designed to ensure the safe handling of this chemical in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Cyclohexen-1-ol is provided in the table below.

Property Value Source

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.14 g/mol [2]

Appearance Colorless, clear liquid [2][3]

Boiling Point
164 - 168 °C (327.2 - 334.4 °F)

at 760 mmHg
[3]

Flash Point 58 °C (136.4 °F) [3]

Solubility 57 g/L (at 25°C) [1]
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Occupational Exposure Limits
There are no established occupational exposure limits (e.g., PEL, TLV) for 2-Cyclohexen-1-ol
from major regulatory bodies such as OSHA, NIOSH, or ACGIH.[3][4] Therefore, it is crucial to

handle this chemical with a high degree of caution and to use engineering controls and

personal protective equipment to minimize any potential exposure.

For informational purposes, the related compound Cyclohexene (CAS No. 110-83-8) has the

following exposure limits. However, these are not directly applicable to 2-Cyclohexen-1-ol and

should only be used as a conservative reference point for assessing potential hazards.

Organization Exposure Limit (Time-Weighted Average)

OSHA PEL 300 ppm (8-hour)

NIOSH REL 300 ppm (10-hour)

ACGIH TLV 300 ppm (8-hour)

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Cyclohexen-1-ol.
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Exposure Route Required PPE Rationale & Specifications

Dermal (Skin) Contact Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them immediately

if contamination occurs.[5]

Given the absence of specific

breakthrough time data for 2-

Cyclohexen-1-ol, it is advisable

to consult the glove

manufacturer's chemical

resistance guide.

Lab Coat

A fully buttoned, long-sleeved,

flame-retardant lab coat is

required to protect against

splashes and spills.

Full Coverage

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.

Ocular (Eye) Contact Safety Goggles or Glasses

ANSI Z87.1-compliant

chemical splash goggles or

safety glasses are mandatory

to protect against splashes.

Face Shield

A face shield worn over safety

goggles is recommended

when there is a significant risk

of splashing.

Inhalation Fume Hood

All handling of 2-Cyclohexen-

1-ol should be conducted in a

certified chemical fume hood to

minimize inhalation of vapors.

Respiratory Protection If a fume hood is not available

or if there is a risk of exceeding

exposure limits, a NIOSH-
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approved respirator with

organic vapor cartridges may

be necessary.[5]

Safe Handling and Storage Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 2-
Cyclohexen-1-ol.
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Safe Handling and Storage Workflow for 2-Cyclohexen-1-ol

Preparation

Handling

Post-Handling

Storage

Consult SDS

Don Appropriate PPE

Prepare Work Area in Fume Hood

Dispense Chemical

Perform Experiment

Decontaminate Work Area

Segregate and Label Waste

Remove PPE Store in a Cool, Dry, Well-Ventilated Area

Wash Hands Thoroughly Keep Away from Ignition Sources
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Caption: This diagram outlines the key steps for the safe handling and storage of 2-
Cyclohexen-1-ol, from preparation to post-handling procedures.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Review the Safety Data Sheet (SDS): Before handling 2-Cyclohexen-1-ol, thoroughly

review the SDS.

Don PPE: Put on all required personal protective equipment as detailed in the PPE table

above.

Prepare the Work Area: Ensure the chemical fume hood is functioning correctly. Cover the

work surface with an absorbent, disposable liner.

2. Handling:

Dispensing: When dispensing the chemical, do so slowly and carefully to avoid splashing.

Perform the Experiment: Carry out all experimental procedures within the fume hood.

3. Post-Handling and Decontamination:

Decontaminate: Wipe down the work surface and any equipment used with an appropriate

solvent.

Waste Segregation: Collect all contaminated materials, including disposable gloves and

liners, in a designated hazardous waste container.

4. Personal Decontamination:

Remove PPE: Remove your PPE in the correct order to avoid cross-contamination.

Wash Hands: Wash your hands thoroughly with soap and water after removing your gloves.

Disposal Plan
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All waste generated from handling 2-Cyclohexen-1-ol must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid materials, including used PPE, weigh paper, and

absorbent liners, in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or rinseates should be collected in a sealed, properly labeled

hazardous waste container. Do not pour 2-Cyclohexen-1-ol down the drain.[4]

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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